1-Benzyl-5,6-diphenyl-1,2,3,4-tetrahydropyridine

• CAS No.: 6322-90-3
• Molecular Formula: C24H23N
• Molecular Weight: 325.4 g/mol
• IUPAC Name: 1-benzyl-5,6-diphenyl-3,4-dihydro-2H-pyridine
• InChI: InChI=1S/C24H23N/c1-4-11-20(12-5-1)19-25-18-10-17-23(21-13-6-2-7-14-21)24(25)22-15-8-3-9-16-22/h1-9,11-16H,10,17-19H2
• InChI Key: YQMNQLYDJFUMJK-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=C(N(C1)CC2=CC=CC=C2)C3=CC=CC=C3)C4=CC=CC=C4

Description

1-Benzyl-5,6-diphenyl-1,2,3,4-tetrahydropyridine is a heterocyclic compound that belongs to the class of tetrahydropyridines This compound is characterized by a tetrahydropyridine ring substituted with benzyl and diphenyl groups

Preparation Methods

The synthesis of 1-Benzyl-5,6-diphenyl-1,2,3,4-tetrahydropyridine typically involves the following steps:

Synthetic Routes: The compound can be synthesized through the reduction of pyridinium salts.

Reaction Conditions: The reaction conditions often involve the use of reducing agents such as sodium borohydride or lithium aluminum hydride under controlled temperature and pressure.

Industrial Production Methods: Industrial production may involve large-scale reduction processes using similar reagents but optimized for higher yields and purity.

Chemical Reactions Analysis

1-Benzyl-5,6-diphenyl-1,2,3,4-tetrahydropyridine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding pyridine derivatives.

Reduction: Reduction reactions typically involve the use of hydride donors such as sodium borohydride, leading to the formation of fully saturated tetrahydropyridine derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where nucleophiles replace hydrogen atoms on the aromatic rings.

Major Products: The major products formed from these reactions include various substituted tetrahydropyridines and pyridine derivatives.

Scientific Research Applications

1-Benzyl-5,6-diphenyl-1,2,3,4-tetrahydropyridine has several applications in scientific research:

Chemistry: It serves as a precursor for the synthesis of more complex heterocyclic compounds and is used in the study of reaction mechanisms.

Biology: The compound is investigated for its potential biological activities, including anticancer and anti-inflammatory properties.

Medicine: Research explores its potential as a therapeutic agent for various diseases, including neurodegenerative disorders.

Industry: It is used in the development of new materials and as a catalyst in organic synthesis.

Mechanism of Action

The mechanism of action of 1-Benzyl-5,6-diphenyl-1,2,3,4-tetrahydropyridine involves:

Molecular Targets: The compound interacts with specific molecular targets, such as enzymes and receptors, to exert its effects.

Pathways Involved: It influences various biochemical pathways, including those involved in cell signaling and metabolism.

Effects: The compound’s effects are mediated through its ability to modulate the activity of its molecular targets, leading to changes in cellular functions.

Comparison with Similar Compounds

1-Benzyl-5,6-diphenyl-1,2,3,4-tetrahydropyridine can be compared with other similar compounds:

Similar Compounds: Compounds such as 1-Benzyl-1,2,3,6-tetrahydropyridine and 1-Benzyl-4,6-diphenyl-2-pyridone share structural similarities.

Uniqueness: The unique substitution pattern on the tetrahydropyridine ring distinguishes it from other similar compounds, contributing to its distinct chemical and biological properties.